Cas no 112677-28-8 (1-(3,5-dimethylphenyl)guanidine)

1-(3,5-Dimethylphenyl)guanidine is a guanidine derivative characterized by the presence of a 3,5-dimethylphenyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its guanidine functional group, which exhibits strong basicity and the ability to form stable hydrogen bonds. The dimethylphenyl moiety enhances its lipophilicity, potentially improving solubility in organic matrices. It may serve as a precursor or intermediate in the development of biologically active molecules, including enzyme inhibitors or receptor modulators. The compound’s structural features make it suitable for applications requiring precise molecular recognition or catalysis. Proper handling is advised due to the reactivity of the guanidine group.

1-(3,5-dimethylphenyl)guanidine structure

112677-28-8 structure

Product Name:1-(3,5-dimethylphenyl)guanidine

CAS No:112677-28-8

MF:C₉H₁₃N₃

MW:163.219621419907

MDL:MFCD16653180

CID:1200483

PubChem ID:13952880

Update Time:2025-06-07

1-(3,5-dimethylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

- Guanidine, (3,5-dimethylphenyl)-
- 1-(3,5-dimethylphenyl)guanidine
- SCHEMBL1186526
- N-(3,5-dimethylphenyl)guanidine
- 2-(3,5-dimethylphenyl)guanidine
- F2158-0687
- EN300-236613
- 112677-28-8
- AKOS011664941
- SY339557
- MDL： MFCD16653180
- Inchi： 1S/C9H13N3/c1-6-3-7(2)5-8(4-6)12-9(10)11/h3-5H,1-2H3,(H4,10,11,12)
- InChI Key： CHAFZGUGLLKKQE-UHFFFAOYSA-N
- SMILES： N(=C(/N)\N)/C1C=C(C)C=C(C)C=1

Computed Properties

Exact Mass: 163.11109
Monoisotopic Mass: 163.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.4Å²

Experimental Properties

PSA: 61.9

1-(3,5-dimethylphenyl)guanidine Pricemore >>

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TRC	D128291-100mg	1-(3,5-Dimethylphenyl)guanidine	112677-28-8		100mg	$ 70.00	2022-06-05
TRC	D128291-500mg	1-(3,5-Dimethylphenyl)guanidine	112677-28-8		500mg	$ 210.00	2022-06-05
TRC	D128291-1g	1-(3,5-Dimethylphenyl)guanidine	112677-28-8		1g	$ 340.00	2022-06-05
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Enamine	EN300-236613-0.1g	N-(3,5-dimethylphenyl)guanidine	112677-28-8	95%	0.1g	$364.0	2024-06-19
Enamine	EN300-236613-0.25g	N-(3,5-dimethylphenyl)guanidine	112677-28-8	95%	0.25g	$381.0	2024-06-19
Enamine	EN300-236613-0.5g	N-(3,5-dimethylphenyl)guanidine	112677-28-8	95%	0.5g	$397.0	2024-06-19
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Enamine	EN300-236613-2.5g	N-(3,5-dimethylphenyl)guanidine	112677-28-8	95%	2.5g	$810.0	2024-06-19
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